Cas no 338422-79-0 (3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoic acid)

• Product Name: 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoic acid
• CAS No: 338422-79-0
• MDL: MFCD00794560
• CID: 4647443
• Update Time: 2025-06-13

3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoic acid

• MDL： MFCD00794560

Additional information on 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoic acid

Comprehensive Overview of 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoic acid (CAS No. 338422-79-0)

3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoic acid (CAS No. 338422-79-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and trifluoromethyl substituent, serves as a critical intermediate in the synthesis of various high-value chemicals. Its molecular structure, which includes a chloro group and a propanoic acid side chain, makes it a versatile building block for designing molecules with tailored properties.

In recent years, the demand for fluorinated compounds like 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoic acid has surged due to their enhanced stability, bioavailability, and metabolic resistance. These attributes are particularly valuable in the development of crop protection agents and pharmaceutical active ingredients. Researchers are increasingly exploring its potential in creating next-generation herbicides and fungicides, as the trifluoromethyl group is known to improve the efficacy of agrochemicals.

The synthesis of CAS No. 338422-79-0 typically involves multi-step organic reactions, including halogenation, cross-coupling, and carboxylation. Advanced techniques such as flow chemistry and catalyzed reactions have been employed to optimize yield and purity, addressing the growing need for sustainable and cost-effective production methods. This aligns with the broader industry trend toward green chemistry and environmentally friendly synthesis.

From a pharmaceutical perspective, 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoic acid is being investigated for its role in modulating enzyme activity and receptor binding. Its structural features make it a promising candidate for drug discovery programs targeting inflammatory diseases and central nervous system (CNS) disorders. The compound's ability to penetrate cell membranes and interact with biological targets has sparked interest in its potential therapeutic applications.

In material science, the incorporation of CAS No. 338422-79-0 into polymeric matrices and coating formulations has shown promise in enhancing material properties such as thermal stability and chemical resistance. This has implications for industries ranging from electronics to automotive, where high-performance materials are in constant demand.

The analytical characterization of 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoic acid relies on techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound meets stringent quality standards, particularly for use in regulated industries. The availability of high-purity CAS No. 338422-79-0 is crucial for reproducible research and industrial applications.

As the scientific community continues to explore the potential of fluorinated pyridine derivatives, 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoic acid remains a compound of significant interest. Its multifaceted applications and adaptability to various chemical modifications position it as a key player in advancing innovation across multiple sectors. Future research is expected to uncover even more uses for this versatile molecule, solidifying its importance in modern chemistry.